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\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Abd110 is a potent and selective Lenalidomide-based Proteolysis Targeting Chimera
(PROTAC) designed to induce the degradation of Ataxia Telangiectasia and Rad3-related
(ATR) kinase, a key regulator in the DNA damage response (DDR) pathway.[1][2] As a
PROTAC, Abd110 functions by simultaneously binding to ATR kinase and an E3 ubiquitin
ligase, leading to the ubiquitination and subsequent proteasomal degradation of ATR.[1] This
targeted degradation approach offers a powerful tool for studying the therapeutic potential of
ATR inhibition in various research models.

These application notes provide a detailed protocol for the preparation, handling, and storage
of Abd110 stock solutions to ensure consistent and reproducible results in downstream assays.

Physicochemical Properties and Storage
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A comprehensive understanding of the physicochemical properties of Abd110 is crucial for its
proper handling and the preparation of stable stock solutions.

Property Value

Chemical Name Abd110

CAS Number 3021581-79-0[1][2]

Molecular Formula C41H42N80O7S[2][3]

Molecular Weight 790.89 g/mol [2][3]

Appearance Solid

Solubility Soluble in Dimethyl Sulfoxide (DMSO)[2]
Storage (Solid) Store at -20°C for up to 2 years.[2]

Store at 4°C for up to 2 weeks or at -80°C for up

Storage (in DMSO) to 6 months.[2]

Experimental Protocol: Preparation of a 10 mM
Abd110 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Abd110 in DMSO, a
common starting concentration for many in vitro assays.

Materials:

Abd110 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber or light-protecting microcentrifuge tubes

Calibrated analytical balance

Vortex mixer
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» Pipettes and sterile filter tips
Procedure:

o Equilibration: Before opening, allow the vial of solid Abd110 to equilibrate to room
temperature to prevent the condensation of moisture.

e Weighing: Using a calibrated analytical balance in a chemical fume hood, accurately weigh
the desired amount of Abd110. To prepare 1 mL of a 10 mM stock solution, weigh out 7.91
mg of Abd110.

o Calculation:

» Weight (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular Weight (
g/mol ) x 1000 (mg/g)

» Weight (mg) = 0.001 L x 0.010 mol/L x 790.89 g/mol x 1000 mg/g = 7.91 mg

o Dissolution: Transfer the weighed Abd110 powder into a sterile, light-protected tube. Add the
calculated volume of anhydrous DMSO to achieve a final concentration of 10 mM.

e Mixing: Tightly cap the tube and vortex the solution until the Abd110 is completely dissolved.
Gentle warming in a water bath (not exceeding 37°C) may be used to aid dissolution if
necessary. Visually inspect the solution to ensure no solid particles remain.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can lead to compound
degradation, aliquot the stock solution into smaller, single-use volumes in sterile, light-
protected microcentrifuge tubes.[4][5] Store the aliquots at -80°C for long-term storage (up to
6 months).[2] For short-term use, aliquots can be stored at 4°C for up to 2 weeks.[2]

Preparation of Working Solutions

For cell-based assays and other in vitro experiments, the high-concentration DMSO stock
solution must be further diluted to the desired final concentration in the appropriate aqueous
buffer or cell culture medium.

Procedure:
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e Thawing: On the day of the experiment, thaw a single aliquot of the 10 mM Abd110 stock
solution at room temperature.

o Serial Dilution: It is recommended to perform initial serial dilutions of the DMSO stock
solution in DMSO before the final dilution into an aqueous medium. This helps to prevent the
precipitation of the compound.

 Final Dilution: Add the final diluted DMSO sample to your buffer or cell culture medium to
reach the desired working concentration. The final concentration of DMSO in the assay
should be kept low (typically below 0.5%) to avoid solvent-induced toxicity to cells.[4]

e Mixing: Mix the working solution thoroughly by gentle pipetting or inversion. Avoid vigorous
vortexing, which may cause the compound to precipitate.

o Use Immediately: It is best practice to prepare working solutions fresh for each experiment
and use them immediately.

Safety Precautions

» Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,
and safety glasses, when handling Abd110 and DMSO.

» Handle the solid compound and concentrated DMSO stock solutions in a well-ventilated area
or a chemical fume hood.

o DMSO is known to facilitate the absorption of other chemicals through the skin; therefore,
avoid direct contact.

o Consult the Safety Data Sheet (SDS) for Abd110 for comprehensive safety and handling
information.

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: Mechanism of Abd110-induced ATR kinase degradation.
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Abd110 Stock Solution Preparation Workflow
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Caption: Workflow for preparing Abd110 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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